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Compound of Interest

Compound Name: Me-Bis(ADP)

Cat. No.: B1212332 Get Quote

For researchers, scientists, and drug development professionals working with Methylene-

bis(adenosine 5'-diphosphate), or Me-Bis(ADP), a non-hydrolyzable analog of adenosine

diphosphate (ADP), adherence to strict safety protocols is paramount. While a specific Safety

Data Sheet (SDS) for Me-Bis(ADP) is not readily available, guidance can be drawn from the

safety profiles of structurally similar compounds, such as ADP and its analogs. This document

provides a procedural guide to ensure the safe handling, use, and disposal of Me-Bis(ADP) in
a laboratory setting.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

Me-Bis(ADP). The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

A face shield may be worn for

additional protection against

splashes.

Hands Chemical-resistant gloves.

Nitrile or latex gloves are

generally suitable. Inspect

gloves for any tears or

punctures before use.

Body Laboratory coat or coveralls.

Should be clean and fully

buttoned to protect skin and

personal clothing from

contamination.

Respiratory

Not generally required under

normal use with adequate

ventilation.

If there is a risk of generating

dust or aerosols, a NIOSH-

approved particulate respirator

(e.g., N95) or a respirator with

an appropriate filter should be

used.[2]

Experimental Protocol for Safe Handling
The following step-by-step guide outlines the safe handling of Me-Bis(ADP) from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Me-Bis(ADP) in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.
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2. Preparation for Use:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to minimize inhalation of dust.

Wear all required PPE as outlined in the table above.

To avoid generating dust, carefully weigh the required amount of Me-Bis(ADP).

3. During the Experiment:

Avoid direct contact with the skin, eyes, and clothing.

In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheets

of similar compounds:

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Ingestion: Rinse the mouth with water. Do not induce vomiting.

Seek medical attention if any irritation or adverse symptoms develop.

4. Waste Disposal:

Dispose of Me-Bis(ADP) waste and any contaminated materials in a designated and clearly

labeled hazardous waste container.

Sweep up any spills of the solid material, avoiding dust formation, and place in a suitable

container for disposal.[2]

Follow all local, state, and federal regulations for chemical waste disposal.

Operational Workflow for Handling Me-Bis(ADP)
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The following diagram illustrates the key steps and decision points for the safe handling of Me-
Bis(ADP) in a laboratory setting.

Safe Handling Workflow for Me-Bis(ADP)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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